2-Chloro-3-nitroimidazo[1,2-a]pyridine
Overview
Description
2-Chloro-3-nitroimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H4ClN3O2 . It is a powder at room temperature .
Synthesis Analysis
The synthesis of this compound has been explored in various studies. One approach involves the use of Suzuki-Miyaura cross-coupling reactions . This method provides an efficient way to produce the corresponding 2-arylated compounds .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES string ClC1=C(N+=O)N(C=CC=C2)C2=N1 .Chemical Reactions Analysis
This compound can undergo various reactions. For instance, it can undergo palladium (0)-catalyzed direct C–H hetero-arylation at the C-3 position of the imidazole ring . Other reactions such as Sonogashira, Heck, Negishi, Suzuki–Miyaura, and Stille cross-coupling have also been reported .Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 197.58 .Scientific Research Applications
Functionalization and Structural Diversity
Research has developed alternative strategies for functionalizing 2-Chloro-3-nitroimidazo[1,2-a]pyridine, leading to the creation of diverse structural compounds. The Suzuki–Miyaura cross-coupling reaction has been utilized to synthesize 2-arylated compounds. These have been further modified into amides, anilines, and ureas in the 3-position, showcasing the compound's versatility in creating a variety of functionalized imidazo[1,2-a]pyridines (Bazin et al., 2013).
Synthesis of Pyrrolo-imidazo[1,2-a]pyridine Scaffolds
A novel strategy for constructing 3-phenyl-1H-pyrrolo-imidazo[1,2-a]pyridine backbones has been developed, starting from the coupling of N-tosylhydrazones with 2-chloro-3-nitroimidazo[1,2-a]pyridines. This approach provides rapid access to new libraries of compounds with diverse structures, useful in various synthetic and medicinal chemistry applications (Zhang et al., 2019).
Novel Derivatives and Pharmacological Potentials
The study of S RN 1 reactions with 2-chloromethyl-3-nitroimidazo[1,2-a] pyridine has led to the creation of new derivatives with potential pharmacological properties. These derivatives are synthesized through C-alkylation and showcase the potential for developing novel pharmacologically active compounds (Vanelli et al., 1991).
Fused Triazine Synthesis
Investigations into the imidazo[1,2-a]pyridine system have enabled the synthesis of fused triazines, a class of compounds with potential biological activity. This research demonstrates the compound's utility as a synthon in creating biologically relevant fused heterocycles (Zamora et al., 2004).
Antibacterial Activity Exploration
Recent research synthesized a series of 2-thioalkyl-3-nitroimidazo[1,2-a]pyridine derivatives to explore their antibacterial activity. Although these compounds did not show significant antibacterial activity in the tested strains, the research contributes to the understanding of the compound's potential in antibacterial applications (ABLO et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is part of a unique collection of chemicals provided for early discovery researchers
Mode of Action
It’s known that imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The specific interactions of 2-Chloro-3-nitroimidazo[1,2-a]pyridine with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Imidazo[1,2-a]pyridines are known to be involved in a variety of biological activities, but the specific pathways and downstream effects of this particular compound require further investigation .
Properties
IUPAC Name |
2-chloro-3-nitroimidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClN3O2/c8-6-7(11(12)13)10-4-2-1-3-5(10)9-6/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPYABESQQVTTRX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC(=C(N2C=C1)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10293527 | |
Record name | 2-chloro-3-nitroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.58 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4926-52-7 | |
Record name | 4926-52-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=90399 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-chloro-3-nitroimidazo[1,2-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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